Cas no 1404372-21-9 (4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol)

• Product Name: 4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol
• CAS No: 1404372-21-9
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 4597272
• Update Time: 2025-05-27

4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-((2,5-diamino-6-methylpyrimidin-4-yl)amino)-1-methylcyclohexan-1-ol
• Cyclohexanol, 4-[(2,5-diamino-6-methyl-4-pyrimidinyl)amino]-1-methyl-
• 4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol

• Inchi： 1S/C12H21N5O/c1-7-9(13)10(17-11(14)15-7)16-8-3-5-12(2,18)6-4-8/h8,18H,3-6,13H2,1-2H3,(H3,14,15,16,17)
• InChI Key： PNSXEWABIAKXEA-UHFFFAOYSA-N
• SMILES： C1(C)(O)CCC(NC2C(N)=C(C)N=C(N)N=2)CC1

Additional information on 4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol

Comprehensive Overview of 4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol (CAS No. 1404372-21-9)

4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol is a specialized organic compound with a unique molecular structure that combines a pyrimidine core with a cyclohexanol moiety. This compound, identified by its CAS No. 1404372-21-9, has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of multiple amino groups and a hydroxyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in designing kinase inhibitors and anticancer agents. Researchers are particularly intrigued by the 2,5-diamino-6-methyl-pyrimidin-4-yl segment of this compound, as it mimics structural motifs found in natural nucleotides. This similarity opens doors for its use in targeted therapies and precision medicine, aligning with the growing trend of personalized healthcare solutions.

The cyclohexanol component of 4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol contributes to its solubility and bioavailability, which are critical factors in drug formulation. These properties are frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic among medicinal chemists. Additionally, the compound’s potential as a hydrogen bond donor/acceptor makes it a candidate for molecular docking studies, a technique widely used in computational chemistry and AI-driven drug design.

From a synthetic chemistry perspective, the compound’s multi-functional groups allow for diverse chemical modifications, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the pharmaceutical industry’s shift toward fragment-based drug discovery, where small molecules like 4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol serve as building blocks for larger, more potent drugs. Such applications are often highlighted in patent literature and academic journals, reflecting its commercial and scientific value.

Environmental and regulatory considerations are also paramount when discussing this compound. Its stability under various pH conditions and biodegradability are subjects of ongoing research, particularly in the context of green chemistry and sustainable synthesis. These aspects resonate with the global push for eco-friendly pharmaceuticals, a topic frequently searched by stakeholders in the chemical and life sciences sectors.

In summary, 4-[(2,5-diamino-6-methyl-pyrimidin-4-yl)amino]-1-methyl-cyclohexanol (CAS No. 1404372-21-9) represents a promising scaffold in modern drug development. Its structural features, combined with its applicability in cutting-edge research, position it as a compound of significant interest for scientists exploring next-generation therapeutics. As the fields of cheminformatics and biotechnology evolve, this molecule is likely to remain a focal point in discussions about innovation and efficiency in medicinal chemistry.